Cas no 1260840-67-2 (3-Chloro-4-(pyrrolidin-3-yl)pyridine)

• Product Name: 3-Chloro-4-(pyrrolidin-3-yl)pyridine
• CAS No: 1260840-67-2
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6348244
• PubChem ID: 82407438
• Update Time: 2025-10-20

3-Chloro-4-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1260840-67-2
• EN300-1670206
• 3-chloro-4-(pyrrolidin-3-yl)pyridine
• 3-Chloro-4-(pyrrolidin-3-yl)pyridine

• Inchi： 1S/C9H11ClN2/c10-9-6-12-4-2-8(9)7-1-3-11-5-7/h2,4,6-7,11H,1,3,5H2
• InChI Key： BJHMKAPTVWWIAC-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1CNCC1

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Chloro-4-(pyrrolidin-3-yl)pyridine

Comprehensive Overview of 3-Chloro-4-(pyrrolidin-3-yl)pyridine (CAS No. 1260840-67-2): Properties, Applications, and Research Insights

The compound 3-Chloro-4-(pyrrolidin-3-yl)pyridine (CAS No. 1260840-67-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring substituted with a chloro group and a pyrrolidine moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for 3-Chloro-4-(pyrrolidin-3-yl)pyridine has surged due to its relevance in developing central nervous system (CNS) therapeutics. Its structural similarity to nicotinic acetylcholine receptor (nAChR) ligands makes it a candidate for studying neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its pyrrolidine-pyridine hybrid structure aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms. This synergy between traditional chemistry and computational tools highlights its modern relevance.

From a synthetic chemistry perspective, CAS 1260840-67-2 exemplifies the growing focus on scaffold diversification. Its chloropyridine core allows for further functionalization, enabling the creation of libraries for high-throughput screening. This adaptability resonates with the pharmaceutical industry's shift toward personalized medicine, where tailored molecular architectures are critical. Moreover, its stability under various conditions makes it suitable for green chemistry applications, addressing sustainability concerns in chemical manufacturing.

The compound's physicochemical properties, such as its moderate solubility and lipophilicity (LogP), are frequently discussed in ADME/Tox studies. These characteristics influence its bioavailability and metabolic stability, key factors in preclinical development. As researchers increasingly leverage machine learning to predict drug-likeness, datasets including 3-Chloro-4-(pyrrolidin-3-yl)pyridine derivatives contribute to training more accurate models. This intersection of experimental and in silico methods underscores its role in advancing next-generation drug design.

Beyond pharmaceuticals, 1260840-67-2 has exploratory uses in material science, particularly in designing organic semiconductors. Its conjugated system and nitrogen-rich framework offer electronic tunability, a sought-after trait in optoelectronic devices. With the rise of wearable technology and IoT, such applications align with global trends toward smart materials. However, rigorous safety assessments remain imperative, as with any novel chemical entity.

In summary, 3-Chloro-4-(pyrrolidin-3-yl)pyridine (CAS No. 1260840-67-2) represents a multifaceted compound bridging medicinal chemistry, computational biology, and advanced materials. Its adaptability to evolving scientific paradigms—from AI-augmented research to sustainable synthesis—positions it as a valuable asset in both academic and industrial settings. Continued exploration of its derivatives will likely yield breakthroughs across interdisciplinary domains.